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Cat. No.: B147487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetrafluoroterephthalic acid (C₈H₂F₄O₄), CAS number 652-36-8, is a fluorinated aromatic

dicarboxylic acid that has garnered significant interest across various scientific disciplines. Its

unique properties, stemming from the presence of four fluorine atoms on the benzene ring,

make it a valuable building block in medicinal chemistry, materials science, and organic

synthesis. This technical guide provides a comprehensive overview of tetrafluoroterephthalic
acid, including its chemical and physical properties, detailed synthesis protocols, safety

information, and diverse applications with a focus on its role in drug development and the

synthesis of advanced materials.

Chemical and Physical Properties
Tetrafluoroterephthalic acid typically appears as a white to pale yellow crystalline powder.[1]

The strong electron-withdrawing nature of the fluorine atoms significantly influences its acidity

and reactivity.[2]
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Property Value References

CAS Number 652-36-8 [3]

Molecular Formula C₈H₂F₄O₄ [3][4]

Molecular Weight 238.09 g/mol [3]

Appearance
White to pale yellow to light

orange powder/crystal
[1][5]

Melting Point
275-277 °C (with

decomposition)
[3][6][7]

Boiling Point (Predicted) 337.9 ± 42.0 °C [6]

Density (Predicted) 1.812 ± 0.06 g/cm³ [6]

pKa (Predicted) 0.95 ± 0.10 [5]

Water Solubility
Sparingly soluble, very faint

turbidity in hot water
[5][6]

Solubility in Organic Solvents

Soluble in N,N-

dimethylformamide, dimethyl

sulfoxide, and acetonitrile

[2]

InChI

1S/C8H2F4O4/c9-3-

1(7(13)14)4(10)6(12)2(5(3)11)

8(15)16/h(H,13,14)(H,15,16)

[7]

SMILES
OC(=O)c1c(F)c(F)c(C(O)=O)c(

F)c1F
[7]

Synthesis of Tetrafluoroterephthalic Acid
The primary and most effective method for synthesizing tetrafluoroterephthalic acid involves

the reaction of 1,2,4,5-tetrafluorobenzene with n-butyllithium followed by carbonation with

carbon dioxide.[8] An optimized protocol has been developed to achieve high yields and purity.

[8]

Optimized Experimental Protocol
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This optimized synthesis protocol allows for the preparation of gram quantities of pure 2,3,5,6-

tetrafluoroterephthalic acid (H₂tfBDC) with a high yield of 95%.[8] This method avoids the

formation of the monosubstituted byproduct, 2,3,5,6-tetrafluorobenzoic acid, thus simplifying

the purification process.[8]

Materials:

1,2,4,5-tetrafluorobenzene

n-Butyllithium (n-BuLi) in hexanes

Dry Tetrahydrofuran (THF)

Carbon Dioxide (CO₂), dried (e.g., by passing through a P₄O₁₀ column)

Hydrochloric acid (HCl), aqueous solution (1M)

Diethyl ether (Et₂O)

Magnesium sulfate (MgSO₄)

Ethyl acetate

Cyclohexane

Procedure:

Dissolve 1,2,4,5-tetrafluorobenzene (1 equivalent) in dry THF in a flask under an argon

atmosphere.

Cool the solution to approximately -75 °C.

Add n-butyllithium (>2 equivalents) dropwise over 30 minutes, ensuring the temperature

does not rise above -60 °C.[8]

Stir the resulting suspension for 30 minutes at this temperature.[8]
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Bubble dried CO₂ gas through the solution for 10 minutes at approximately -70 °C, then

continue bubbling while allowing the mixture to warm to room temperature over 1 hour.[8]

This will result in the formation of a white sludge.[1]

Cool the solution to 0 °C and add aqueous HCl (1M), then stir the mixture overnight.[8]

Remove the solvents by distillation.[8]

Hydrolyze the white solid residue with 7.5% HCl aqueous solution and Et₂O.[1]

Separate the aqueous phase and extract it twice with Et₂O.[1]

Combine all ether phases and dry over magnesium sulfate.[1]

Remove all volatile components.[1]

Recrystallize the crude white product from ethyl acetate by adding cyclohexane to yield pure

tetrafluoroterephthalic acid.[1]

Starting Materials Reaction Steps Workup and Purification

1,2,4,5-Tetrafluorobenzene
Dissolve in dry THF

under Argon at -75°C

n-Butyllithium (n-BuLi)

Add n-BuLi (>2 equiv)
Stir for 30 min

Carbon Dioxide (CO₂)

Bubble with dry CO₂

Warm to room temp. Quench with aq. HCl Remove solvents
by distillation

Hydrolyze with HCl/Et₂O
Extract with Et₂O Dry with MgSO₄

Recrystallize from
Ethyl Acetate/Cyclohexane

Click to download full resolution via product page

Optimized synthesis workflow for Tetrafluoroterephthalic Acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubs.acs.org/doi/10.1021/ic1009829
https://wap.guidechem.com/question/what-are-the-characteristics-s-id167290.html
https://pubs.acs.org/doi/10.1021/ic1009829
https://pubs.acs.org/doi/10.1021/ic1009829
https://wap.guidechem.com/question/what-are-the-characteristics-s-id167290.html
https://wap.guidechem.com/question/what-are-the-characteristics-s-id167290.html
https://wap.guidechem.com/question/what-are-the-characteristics-s-id167290.html
https://wap.guidechem.com/question/what-are-the-characteristics-s-id167290.html
https://www.benchchem.com/product/b147487?utm_src=pdf-body
https://wap.guidechem.com/question/what-are-the-characteristics-s-id167290.html
https://www.benchchem.com/product/b147487?utm_src=pdf-body-img
https://www.benchchem.com/product/b147487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Tetrafluoroterephthalic acid is classified as an irritant.[1] Appropriate personal protective

equipment (PPE), including a dust mask (type N95 or equivalent), eye shields, and gloves,

should be worn when handling this compound.

Hazard Classifications GHS Hazard Statements Precautionary Statements

Eye Irritant 2
H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338

Skin Irritant 2 H315: Causes skin irritation P264, P280, P302+P352

STOT SE 3 (Respiratory)
H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312

This table provides a summary of key safety information. Always consult the full Safety Data

Sheet (SDS) before handling this chemical.[9][10]

Applications
The unique electronic properties and structural rigidity imparted by the fluorinated benzene ring

make tetrafluoroterephthalic acid a versatile building block in several advanced applications.

Drug Development and Medicinal Chemistry
Fluorinated organic compounds are of great interest in the pharmaceutical industry. The

introduction of fluorine atoms can significantly enhance a drug's metabolic stability, lipophilicity,

and binding affinity, thereby improving its efficacy and pharmacokinetic profile.[3]

Tetrafluoroterephthalic acid serves as a crucial pharmaceutical intermediate in the synthesis

of complex drug molecules.[1][3] While specific biological activities of the parent acid are not

extensively documented, it is a key precursor for creating novel therapeutic agents. The

structural motif of fluorinated aromatic acids is found in various classes of drugs, and the

derivatization of tetrafluoroterephthalic acid can lead to compounds with potential biological

activities.

Materials Science: MOFs and Coordination Polymers
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Tetrafluoroterephthalic acid is a widely used organic linker for the construction of Metal-

Organic Frameworks (MOFs) and coordination polymers.[8][11] The fluorinated linker can

influence the resulting material's properties, such as thermal stability and gas adsorption

characteristics.[8][12] Theoretical studies have suggested that MOFs constructed with this

linker may exhibit superior hydrogen storage properties.[8] It has been used to synthesize

coordination polymers with various metals, including thallium, lead, zinc, cobalt, nickel, and

manganese.[13]

Polymer Chemistry and Other Applications
This compound is also utilized in polymer chemistry as a monomer for the synthesis of high-

performance fluorinated polyesters and polyamides.[2] These polymers often exhibit enhanced

thermal stability and chemical resistance.[7][12] Additionally, tetrafluoroterephthalic acid and

its derivatives are used in the synthesis of fluorescent dyes and organic electroluminescent

materials for applications such as OLEDs.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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